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Compound of Interest

2-Hydrazinyl-3-methoxy-5-
Compound Name:
nitropyridine

Cat. No.: B8412399

Get Quote

Introduction & Chemical Identity

2-Hydrazinyl-3-methoxy-5-nitropyridine (also known as 2-hydrazino-3-methoxy-5-
nitropyridine) is a highly functionalized pyridine derivative employed primarily as a scaffold in
the development of kinase inhibitors (e.g., JAK1/2 inhibitors) and high-energy nitrogen-rich
materials.

The compound features three distinct functionalities on the pyridine ring:

+ Hydrazine moiety (C2): A versatile nucleophile serving as a "handle" for heterocyclization
(e.g., forming triazoles or pyrazoles).

* Methoxy group (C3): An electron-donating group that modulates the electronic properties of
the ring and solubility.

« Nitro group (C5): A strong electron-withdrawing group that activates the C2 position for
Nucleophilic Aromatic Substitution (

) and serves as a precursor for amino-group reduction.
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Property Detail

IUPAC Name 2-Hydrazinyl-3-methoxy-5-nitropyridine

Molecular Formula

Molecular Weight 184.15 g/mol

Key Precursor 2-Chloro-3-methoxy-5-nitropyridine

Nucleophilic Aromatic Substitution (

Reaction Type
)

Retrosynthetic Analysis

The synthesis is best approached via a convergent strategy relying on the activation of the

pyridine ring by the nitro group. The hydrazine moiety is introduced in the final step via

displacement of a halide leaving group.
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Figure 1: Retrosynthetic tree illustrating the pathway from the pyridone starting material to the
hydrazine target.

Synthetic Route Selection

While direct nitration of 2-chloro-3-methoxypyridine is possible, it often suffers from
regioselectivity issues (competing 4-nitro and 6-nitro isomers) due to the directing conflict
between the methoxy group and the pyridine nitrogen.

The preferred industrial route involves:
 Nitration of 3-methoxy-2-pyridone (highly regioselective for the 5-position).
e Chlorination using Phosphorus Oxychloride (

) to generate the reactive 2-chloro intermediate.

e Hydrazinolysis of the 2-chloro intermediate.

This guide details the final two stages, assuming the availability of 2-hydroxy-3-methoxy-5-
nitropyridine or the commercial acquisition of 2-chloro-3-methoxy-5-nitropyridine.

Detailed Experimental Protocols
Phase 1: Synthesis of 2-Chloro-3-methoxy-5-
nitropyridine

Note: If starting from commercially available 2-chloro-3-methoxy-5-nitropyridine, skip to Phase
2.

Objective: Convert the hydroxyl/oxo group at C2 into a good leaving group (Chloride).
Materials:
o 2-Hydroxy-3-methoxy-5-nitropyridine (1.0 eq)

e Phosphorus Oxychloride (
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) (5.0-10.0 eq)

e Phosphorus Pentachloride (

) (1.1 eq) - Optional, enhances rate

e Solvent: Neat or Acetonitrile (

)

e Base:
-Diethylaniline (catalytic) - Optional
Protocol:

e Setup: Equip a dry round-bottom flask with a magnetic stir bar and a reflux condenser under
an inert atmosphere (

or Ar).

o Addition: Charge the flask with 2-hydroxy-3-methoxy-5-nitropyridine. Carefully add

(excess acts as solvent and reagent).

o Reaction: Heat the mixture to reflux (approx. 105°C) for 3-5 hours. Monitor by TLC (Ethyl
Acetate/Hexane 1:1) until the starting material (

) disappears and the less polar product (
) appears.

o Workup (Critical Safety Step):
o Cool the reaction mixture to room temperature.

o Remove excess

via rotary evaporation under reduced pressure (use a caustic trap for acidic vapors).
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o Pour the viscous residue slowly onto crushed ice with vigorous stirring to hydrolyze
remaining phosphoryl chlorides. Exothermic reaction!

o Neutralize the aqueous suspension to pH 7—-8 using saturated

or 10%

o Extraction: Extract the aqueous layer with Dichloromethane (DCM) or Ethyl Acetate (

).

e Drying: Wash combined organics with brine, dry over anhydrous

, filter, and concentrate.

e Result: Yellow to brownish solid. Yield typically 85—-95%.

Phase 2: Hydrazinolysis (The Target Synthesis)

Objective: Displace the C2-chloride with hydrazine via

Materials:
e 2-Chloro-3-methoxy-5-nitropyridine (1.0 eq)[1][2]
e Hydrazine Hydrate (60—80% aqueous solution) (3.0 — 5.0 eq)

e Solvent: Ethanol (EtOH) or Acetonitrile (

Protocol:

 Dissolution: In a round-bottom flask, dissolve 2-chloro-3-methoxy-5-nitropyridine (e.g., 5.0 g,
26.5 mmol) in Ethanol (50 mL). The solution will be yellow.[3]
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e Nucleophile Addition: Cool the solution to 0°C (ice bath). Add Hydrazine Hydrate (4.0 g, ~80
mmol) dropwise over 10 minutes.

o Why Excess? Excess hydrazine acts as a scavenger for the liberated HCI and prevents
the formation of the dimer (bis-pyridyl hydrazine).

e Reaction: Remove the ice bath and allow the mixture to stir at room temperature.
o Optimization: If precipitation is slow, warm gently to 40-50°C for 1 hour.

o Monitoring: TLC will show the conversion of the non-polar chloride to the polar, baseline
hydrazine derivative.

o Precipitation: The product usually precipitates as a bright yellow/orange solid directly from
the reaction mixture upon cooling.

o |solation: Filter the solid under vacuum.
o Washing: Wash the filter cake with:
o Cold water (

mL) — to remove hydrazine hydrochloride salts.

o Cold Ethanol (

mL) — to remove organic impurities.

o Diethyl Ether (
mL) — to facilitate drying.
e Drying: Dry the solid in a vacuum oven at 40°C for 4 hours.

Yield: 90-98% Appearance: Yellow to Orange crystalline solid. Melting Point: ~210-215°C
(dec).

Mechanism & Signaling Pathway
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The reaction proceeds via a classical Nucleophilic Aromatic Substitution (

) mechanism. The reaction is facilitated by the "Meisenheimer Complex" intermediate.

Mechanistic Flow:

o Activation: The pyridine ring is electron-deficient.[4] The nitro group at C5 and the ring
nitrogen withdraw electron density, making C2 highly electrophilic.

o Attack: The hydrazine nitrogen (nucleophile) attacks C2.

» Intermediate: A resonance-stabilized anionic intermediate (Meisenheimer complex) forms.
The negative charge is delocalized onto the nitro group and the ring nitrogen.

o Elimination: Restoration of aromaticity occurs by the expulsion of the chloride ion.

Reactants: Meisenheimer Complex:
2-Cl-3-OMe-5-NO2-Py

Elimination: Product:
Negative charge delocalized Loss of Cl- 2-Hydrazinyl-3-methoxy-

on NO2 and Ring N 5-nitropyridine

Transition State:
Nucleophilic Attack at C2

+ NH2NH2

Click to download full resolution via product page

Figure 2: Step-wise mechanism of the SNAr reaction.

Quantitative Data Summary

The following table summarizes expected yields and conditions based on standard protocols
for 2-chloro-5-nitropyridine derivatives.
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Parameter Method A (Room Temp) Method B (Reflux)
Solvent Ethanol (Abs.) Acetonitrile
Temperature 25°C 80°C

Time 4-12 Hours 1-2 Hours
Hydrazine Eq. 5.0 eq 3.0eq

Yield 92% 88%

Purity (HPLC) >98% ~95%

Primary Impurity Unreacted Chloride Bis-pyridyl dimer

Safety & Troubleshooting
Critical Safety Hazards

o Hydrazine Hydrate: Potent hepatotoxin, carcinogen, and corrosive. Use double-gloving
(nitrile) and work in a fume hood.

» Nitro Compounds: Polynitro pyridines can be energetic. While this mono-nitro compound is
stable, avoid excessive heat (>150°C) or friction during scale-up.

e Phosphorus Oxychloride: Reacts violently with water. Quench protocols must be strictly
followed.

Troubleshooting Guide

e |Issue: Low Yield / No Precipitate.

o Cause: Product is soluble in the reaction solvent (common if using Methanol).[5]

o Fix: Concentrate the solvent to 25% volume and add cold water to force precipitation.
¢ Issue: Formation of Dimer (Bis-compound).

o Cause: Low concentration of hydrazine relative to the substrate.
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o Fix: Ensure hydrazine is added to the substrate solution, or increase hydrazine
equivalents to >5.0.

e Issue: Dark/Tarred Product.

o Cause: Oxidation of hydrazine or thermal decomposition.

o Fix: Perform reaction under Nitrogen atmosphere; reduce temperature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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